Cas no 2172132-83-9 (2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid)

• Product Name: 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid
• CAS No: 2172132-83-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6233263
• PubChem ID: 165457084
• Update Time: 2025-10-28

2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid
• 2172132-83-9
• 2-{N-ethyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}acetic acid
• EN300-1520166

• Inchi： 1S/C26H30N2O5/c1-2-28(15-25(30)31)24(29)14-17-11-12-18(13-17)27-26(32)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： MYRYAFGGZKAXDZ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N(CC(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid

Recent Advances in the Study of 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid (CAS: 2172132-83-9)

The compound 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid (CAS: 2172132-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetamido moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Studies have demonstrated that 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid can serve as a versatile intermediate for the construction of peptide-based therapeutics, including those targeting protein-protein interactions and enzymatic pathways.

In addition to its synthetic utility, this compound has been investigated for its potential biological activities. Preliminary in vitro studies have shown that derivatives of 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid exhibit moderate inhibitory effects on certain proteases and kinases, suggesting its potential as a scaffold for the development of enzyme inhibitors. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological properties.

The pharmacokinetic and toxicological profiles of this compound are also under investigation. Early data indicate that it possesses favorable solubility and stability profiles, making it a promising candidate for further development. However, more comprehensive studies are needed to fully elucidate its metabolic pathways and potential off-target effects.

In conclusion, 2-{N-ethyl-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid (CAS: 2172132-83-9) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile applications make it a compound of interest for researchers in the field. Future studies will likely focus on expanding its utility in peptide synthesis and exploring its potential as a therapeutic agent.